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Compound of Interest

Compound Name: AMBERLITE MB-150

Cat. No.: B1166884 Get Quote

Technical Support Center: AMBERLITE™ MB-
150 Deionization
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

low pH in their deionized water after using AMBERLITE™ MB-150 mixed bed resin.

Frequently Asked Questions (FAQs)
Q1: What is the expected pH of water treated with AMBERLITE™ MB-150?

A1: Theoretically, high-purity deionized water should have a neutral pH of 7.0 at 25°C.

However, in practice, the pH of water treated with AMBERLITE™ MB-150 can range from 6.5

to 7.5. The pH is highly susceptible to atmospheric carbon dioxide absorption, which can lower

the pH to as low as 5.5 due to the formation of carbonic acid.[1][2][3]

Q2: Why is my deionized water pH lower than expected?

A2: A low pH in your deionized water can be attributed to several factors:

Carbon Dioxide Absorption: Ultrapure water has a very low buffering capacity and readily

absorbs atmospheric CO2, forming carbonic acid (H2CO3) and lowering the pH.[2][3]
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Anion Resin Exhaustion: The anion exchange resin component of AMBERLITE™ MB-150

removes anions (e.g., chloride, sulfate) and releases hydroxide (OH-) ions. When the anion

resin is exhausted, it can no longer release OH- ions to neutralize the H+ ions from the

cation resin, leading to a drop in pH.

Improper Resin Ratio: AMBERLITE™ MB-150 is supplied with a specific cation-to-anion

resin ratio. An imbalance in this ratio can lead to incomplete ion removal and a resulting low

pH.[4]

Incomplete Regeneration: If the resin is regenerated, incomplete regeneration of the anion

resin with caustic soda (NaOH) will result in reduced capacity to exchange OH- ions, causing

a low pH in the treated water.

Q3: How can I accurately measure the pH of high-purity water?

A3: Measuring the pH of low ionic strength water is challenging due to potential for electrode

drift and atmospheric CO2 absorption. For accurate measurements, follow a standardized

method such as ASTM D1293.[5] Key considerations include:

Using a pH meter and electrode specifically designed for low conductivity water.

Calibrating the pH meter with fresh, traceable buffer solutions.

Minimizing the water's exposure to the atmosphere during measurement.

Using a flow-through cell for continuous monitoring can also improve accuracy.[6]

Troubleshooting Guide for Low pH
This guide provides a systematic approach to identifying and resolving the cause of low pH in

your deionized water.

Step 1: Verify pH Measurement Accuracy
Before troubleshooting the deionization system, ensure your pH measurement is accurate.

Experimental Protocol: Accurate pH Measurement of High-Purity Water
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Apparatus:

Calibrated pH meter with a low-conductivity water electrode.

Temperature probe.

Clean glass beaker.

Stir bar and stir plate.

Standard pH buffers (e.g., 4.01, 7.00, 10.01).

Procedure:

1. Calibrate the pH meter according to the manufacturer's instructions using fresh buffer

solutions.

2. Rinse the pH electrode and beaker thoroughly with a portion of the deionized water to be

tested.

3. Dispense a fresh sample of deionized water into the beaker.

4. Immediately immerse the pH electrode and temperature probe into the water.

5. Gently stir the water to ensure a representative sample at the electrode surface, but avoid

creating a vortex that introduces atmospheric CO2.

6. Allow the reading to stabilize before recording the pH and temperature. A stable reading is

often defined as a drift of less than 0.02 pH units over 30 seconds.

7. For highly accurate measurements, consider using a flow-through cell to minimize

atmospheric contact.

Step 2: Investigate Potential Causes
If the low pH measurement is confirmed, proceed with the following troubleshooting steps.

Troubleshooting Workflow
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Low pH Detected

Step 1: Verify pH Measurement Accuracy

Is the pH measurement accurate?

Step 2: Troubleshoot Deionization System
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Caption: Troubleshooting workflow for low pH after deionization.
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A. Carbon Dioxide Absorption

High-purity water is susceptible to CO2 absorption from the air, leading to the formation of

carbonic acid and a subsequent drop in pH.

Chemical Pathway of CO2 Absorption
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Caption: Chemical pathway of atmospheric CO2 absorption in pure water.

Solution: Minimize the exposure of the deionized water to the atmosphere. Use sealed

collection containers and consider blanketing the water with an inert gas like nitrogen.

B. Resin Exhaustion
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AMBERLITE™ MB-150 has a finite capacity for ion removal. When the anion resin component

is exhausted, it can no longer exchange hydroxide ions for acidic anions in the feed water,

resulting in a low pH effluent.

Ion Exchange and Resin Exhaustion Process

Mixed Bed Resin

Exhausted Mixed Bed Resin

Cation Resin H+
Deionized Water
(H+, OH- -> H2O)

Neutral pH
Anion Resin OH-

Cation Resin Cations
Acidic Water
(H+, Anions)

Low pHAnion Resin Anions

Influent Water
(Cations, Anions)

Cations exchanged for H+

Anions exchanged for OH-

Anion resin exhausted,
no OH- released

Click to download full resolution via product page

Caption: Ion exchange process and the effect of anion resin exhaustion.

Experimental Protocol: Resin Capacity Check

Monitor the conductivity and pH of the effluent water. A sharp increase in conductivity and

a drop in pH are indicators of resin exhaustion.

Alternatively, use a color-indicating resin if available, which changes color upon

exhaustion.

If exhaustion is suspected, replace or regenerate the AMBERLITE™ MB-150 resin.
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C. Improper Regeneration

If you regenerate your AMBERLITE™ MB-150 resin, an improper procedure can lead to poor

performance and low pH.

Solution: Follow the recommended regeneration procedure carefully. Ensure complete

separation of the cation and anion resins before regeneration and use the correct regenerant

concentrations and contact times.

Experimental Protocol: Regeneration of AMBERLITE™ MB-150

Backwash: Backwash the resin bed with water to separate the lighter anion resin from the

heavier cation resin. The anion resin will settle on top of the cation resin.

Regenerant Introduction:

Introduce the caustic soda (NaOH) regenerant solution through the top of the column to

regenerate the anion resin.

Introduce the acid (e.g., HCl or H2SO4) regenerant through the bottom of the column to

regenerate the cation resin.

Slow Rinse: Slowly rinse the regenerants out of the respective resin beds with deionized

water.

Fast Rinse: Increase the rinse flow rate to remove any remaining traces of the regenerants.

Air Mix: Drain the water down to the top of the resin bed and mix the resins with oil-free

compressed air.

Final Rinse: Refill the column with water and perform a final rinse until the effluent water

quality (conductivity and pH) is within the desired specifications.

Quantitative Data Summary
Table 1: AMBERLITE™ MB-150 Operating Parameters
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Parameter Value

Resin Composition
Strongly acidic cation and strongly basic type 1

anion

Volumetric Ratio (Cation:Anion) 40:60

Operating Temperature 5 - 60 °C

pH Range 0 - 14

Minimum Bed Depth 24 inches (60 cm)

Service Flow Rate 2 - 5 gal/min/ft³

Operating Capacity Approx. 12 kg/ft ³

Data sourced from product information sheets.[4]

Table 2: Expected Treated Water Quality

Parameter Expected Value

pH 6.5 - 7.5 (can drop to ~5.5 on exposure to air)

Conductivity < 0.1 µS/cm

Resistivity > 10 MΩ·cm

Values are typical and can vary based on feed water quality and operating conditions.[4]

Table 3: Recommended Regeneration Parameters
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Parameter Cation Resin Anion Resin

Regenerant
Hydrochloric Acid (HCl) or

Sulfuric Acid (H2SO4)
Sodium Hydroxide (NaOH)

Concentration 4 - 6% 4%

Flow Rate 2 - 4 gal/min/ft³ 2 - 4 gal/min/ft³

Contact Time 30 - 60 minutes 45 - 60 minutes

Rinse Volume 3 - 5 bed volumes 3 - 5 bed volumes

These are general guidelines. Consult the specific product manual for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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